Cas no 2241875-65-8 ((2-chloropyridin-4-yl-3,5,6-d3)boronic acid)

(2-chloropyridin-4-yl-3,5,6-d3)boronic acid structure
2241875-65-8 structure
Product Name:(2-chloropyridin-4-yl-3,5,6-d3)boronic acid
CAS No:2241875-65-8
MF:C5H5BClNO2
MW:160.381185293198
CID:6815852
PubChem ID:133553315
Update Time:2025-03-02

(2-chloropyridin-4-yl-3,5,6-d3)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-chloropyridin-4-yl-3,5,6-d3)boronic acid
    • 2241875-65-8
    • CS-19130
    • 2-Chloro(pyridine-d3)-4-boronic acid
    • Inchi: 1S/C5H5BClNO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3,9-10H/i1D,2D,3D
    • InChI Key: WJYRVVDXJMJLTN-CBYSEHNBSA-N
    • SMILES: ClC1C([2H])=C(B(O)O)C([2H])=C([2H])N=1

Computed Properties

  • Exact Mass: 160.0290165Da
  • Monoisotopic Mass: 160.0290165Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų
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